Cas no 496028-16-1 (Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate)

• Product Name: Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate
• CAS No: 496028-16-1
• MF: C₂₁H₁₈FNO₃S
• MW: 383.435927867889
• CID: 5018318
• Update Time: 2025-06-27

Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate
• Oprea1_274843
• STL455597
• ST50050391
• Z56882990
• ethyl 2-[(2-fluorobenzoyl)amino]-5-methyl-4-phenyl-3-thiophenecarboxylate
• ethyl 2-[(2-fluorophenyl)carbonylamino]-5-methyl-4-phenylthiophene-3-carboxyla te
• ethyl 2-{[(2-fluorophenyl)carbonyl]amino}-5-methyl-4-phenylthiophene-3-carboxylate
• Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate

• Inchi： 1S/C21H18FNO3S/c1-3-26-21(25)18-17(14-9-5-4-6-10-14)13(2)27-20(18)23-19(24)15-11-7-8-12-16(15)22/h4-12H,3H2,1-2H3,(H,23,24)
• InChI Key： VXHBDLBFBBDISH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C2C=CC=CC=2)=C1C)NC(C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• XLogP3: 5.7
• Topological Polar Surface Area: 83.6

Additional information on Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate (CAS No. 496028-16-1)

Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate (CAS No. 496028-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique molecular structure, which combines a fluorobenzamido group with a phenylthiophene core. Such structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 496028-16-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for terms like "thiophene derivatives in drug design" or "fluorinated benzamido compounds," reflecting the growing interest in its potential therapeutic properties. Its ethyl ester functionality further enhances its solubility, making it suitable for formulation studies.

In recent years, the demand for fluorinated heterocycles has surged due to their enhanced bioavailability and metabolic stability. Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate aligns with this trend, as evidenced by its inclusion in patents targeting kinase inhibitors and anti-inflammatory agents. This aligns with popular search queries such as "role of fluorine in medicinal chemistry" and "thiophene scaffolds for drug development."

From a synthetic perspective, the compound's multi-substituted thiophene backbone offers versatility for further functionalization. Laboratories focusing on structure-activity relationship (SAR) studies frequently explore its derivatives to optimize pharmacological profiles. Its crystalline properties also make it a subject of interest in X-ray diffraction analysis, a topic often queried in academic circles.

Environmental and safety considerations are paramount in modern chemistry. While Ethyl 2-(2-fluorobenzamido)-5-methyl-4-phenylthiophene-3-carboxylate is not classified as hazardous, its handling requires standard laboratory precautions. This resonates with frequently searched terms like "green chemistry for heterocyclic synthesis" and "safe handling of fluorinated compounds," highlighting the industry's shift toward sustainable practices.

In conclusion, CAS No. 496028-16-1 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic innovation. Its relevance to trending topics such as "precision medicine" and "small-molecule therapeutics" ensures its continued prominence in scientific literature. Future research may unlock further applications, solidifying its role in advancing bioactive compound development.